Cas no 62456-08-0 (1-Indolizinecarbonitrile, 6,8-dimethyl-2-phenyl-)

• Product name: 1-Indolizinecarbonitrile, 6,8-dimethyl-2-phenyl-
• CAS No: 62456-08-0
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 444239
• PubChem ID: 71386256

1-Indolizinecarbonitrile, 6,8-dimethyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-Indolizinecarbonitrile, 6,8-dimethyl-2-phenyl-
• 6,8-dimethyl-2-phenylindolizine-1-carbonitrile
• DTXSID80808440
• 62456-08-0

• Inchi： InChI=1S/C17H14N2/c1-12-8-13(2)17-15(9-18)16(11-19(17)10-12)14-6-4-3-5-7-14/h3-8,10-11H,1-2H3
• InChI Key： FDGBKKCTLSDGHI-UHFFFAOYSA-N
• SMILES： CC1=CC(=CN2C1=C(C(=C2)C3=CC=CC=C3)C#N)C

Computed Properties

• Exact Mass: 246.11582
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 28.2Ų

Experimental Properties

• PSA: 28.2